1-But-2-ynyl-5-fluoropyridin-2-one

• IUPAC Name: 1-but-2-ynyl-5-fluoropyridin-2-one
• InChI: InChI=1S/C9H8FNO/c1-2-3-6-11-7-8(10)4-5-9(11)12/h4-5,7H,6H2,1H3
• InChI Key: JDVAXZUMQUQPGM-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C=C(C=CC1=O)F
• Molecular Formula: C9H8FNO
• Molecular Weight: 165.16 g/mol

Description

1-But-2-ynyl-5-fluoropyridin-2-one is a pyridin-2-one derivative characterized by a six-membered lactam ring with a ketone group at position 2. Its structure features a but-2-ynyl substituent at position 1 and a fluorine atom at position 5 (Figure 1). The but-2-ynyl group introduces an alkyne chain, enhancing lipophilicity, while the fluorine atom modulates electronic properties through its electronegativity.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Balz-Schiemann reaction, which involves the conversion of a pyridine derivative to a fluoropyridine using a diazonium salt intermediate . Another method is the Umemoto reaction, which uses a fluorinating agent to introduce the fluorine atom .

Industrial Production Methods

Industrial production of fluorinated pyridines often involves large-scale reactions using efficient and cost-effective methods. The use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) is common in industrial settings due to their high reactivity and selectivity .

Chemical Reactions Analysis

Types of Reactions

1-But-2-ynyl-5-fluoropyridin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound to its reduced forms.

Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine oxides, while substitution reactions can introduce various functional groups into the pyridine ring .

Scientific Research Applications

1-But-2-ynyl-5-fluoropyridin-2-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its enhanced stability and biological activity.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-But-2-ynyl-5-fluoropyridin-2-one involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to form strong interactions with biological molecules, increasing its efficacy. The compound may inhibit specific enzymes or receptors, leading to its biological effects .

Comparison with Similar Compounds

Structural Comparison with Pyridin-2-one Derivatives

The target compound is compared to pyridin-2-one derivatives from the literature (Table 1). Key differences include:

• Substituent Position: The target compound has substituents at positions 1 (but-2-ynyl) and 5 (F), whereas derivatives like 73 and 74 () feature substitutions at positions 3 and 5 (e.g., biphenyl, chlorophenyl, or phenylamino groups) .
• Fluorine’s electron-withdrawing effect contrasts with electron-donating groups like -NH in 73 .

Table 1. Structural and Molecular Comparison

Compound	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-But-2-ynyl-5-fluoropyridin-2-one	But-2-ynyl (1), F (5)	C₉H₈FNO	165.16	Alkyne chain, fluorine substitution
73	Biphenyl (3), Phenylamino (5)	C₂₄H₁₉N₂O	~357.43	Aromatic bulk, hydrogen-bonding capacity
74	3-Chlorophenyl (3), Phenylamino (5)	C₁₈H₁₄ClN₂O	~323.77	Halogenated aryl, polar interactions
61 (Patent)	Complex aryl/heterocyclic	-	-	Fluorinated benzoimidazolyl-pyridine

Physicochemical Properties

• Solubility : The but-2-ynyl group likely increases lipophilicity compared to aryl-substituted derivatives (e.g., 73 ), reducing aqueous solubility but improving membrane permeability.
• Stability : Fluorine’s electron-withdrawing effect enhances ring stability against oxidation compared to electron-rich derivatives like 74 .
• Melting Points : Aryl-substituted derivatives (e.g., 73 : biphenyl) exhibit higher melting points (>200°C) due to crystalline packing, whereas the target compound’s alkyne chain may lower its melting point .

Potential Therapeutic Implications

Pyridin-2-one derivatives are explored for mechanical allodynia, with substituents influencing target binding and bioavailability . For example:

• Aryl Groups (e.g., 73 ): Enhance binding to hydrophobic pockets but may limit blood-brain barrier penetration.
• Fluorine (target compound): Improves metabolic stability and electrostatic interactions with targets.
• But-2-ynyl : May increase CNS penetration due to lipophilicity, though steric effects could reduce affinity compared to planar aryl groups .